N-{2-[2-(3-chlorobenzoyl)hydrazono]propyl}acetamide

• IUPAC Name: N-[(Z)-1-acetamidopropan-2-ylideneamino]-3-chlorobenzamide
• InChI: InChI=1S/C12H14ClN3O2/c1-8(7-14-9(2)17)15-16-12(18)10-4-3-5-11(13)6-10/h3-6H,7H2,1-2H3,(H,14,17)(H,16,18)/b15-8-
• InChI Key: TUGPGEMBPVEPAJ-NVNXTCNLSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)Cl)CNC(=O)C
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC(=CC=C1)Cl)/CNC(=O)C
• Molecular Formula: C12H14ClN3O2
• Molecular Weight: 267.71 g/mol

Description

The compound is an organic compound, possibly an ester or amide, containing a benzoyl group and a hydrazone group. The presence of these functional groups could give the compound unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzoyl and hydrazone groups would likely contribute to the compound’s overall structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the benzoyl group might undergo electrophilic aromatic substitution reactions, while the hydrazone group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it might have a high boiling point and be soluble in polar solvents due to the presence of polar functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were toxic or reactive, it could pose a risk to health or safety.